HPB

• CAS No.: 1800066-24-3
• Product Name: HPB
• Molecular Formula: C18H20N2O4
• Molecular Weight: 328.37
• IUPAC Name: N-Hydroxy-4-((N-(2-hydroxyethyl)-2-phenylacetamido)methyl)benzamide
• Standard InChI: InChI=1S/C18H20N2O4/c21-11-10-20(17(22)12-14-4-2-1-3-5-14)13-15-6-8-16(9-7-15)18(23)19-24/h1-9,21,24H,10-13H2,(H,19,23)
• Standard InChIKey: GTFAUKGKYICUDS-UHFFFAOYSA-N
• SMILES: O=C(NO)C1=CC=C(CN(CCO)C(CC2=CC=CC=C2)=O)C=C1
• Appearance: Color: white to off-white Form: Solid powder
• Description: HPB is a selective inhibitor of HDAC6 deacetylase.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: HPB
• Reference: 1: Jiménez-Romero C, Cambra F, Caso O, Manrique A, Calvo J, Marcacuzco A, Rioja P, Lora D, Justo I. Octogenarian liver grafts: Is their use for transplant currently justified? World J Gastroenterol. 2017 May 7;23(17):3099-3110. doi: 10.3748/wjg.v23.i17.3099. PubMed PMID: 28533667; PubMed Central PMCID: PMC5423047.; 2: Aahlin EK, Olsen F, Uleberg B, Jacobsen B, Lassen K. Major postoperative complications are associated with impaired long-term survival after upper abdominal cancer surgery: A complete national cohort study. Clin Nutr ESPEN. 2016 Apr;12:e40. doi: 10.1016/j.clnesp.2016.02.033. Epub 2016 Apr 1. PubMed PMID: 28531696.; 3: Cochran A, Raub K, Kirks RC, Barnes TE, Murphy K, Iannitti DA, Martinie JB, Vrochides D. Novel use of redcap to develop a platform for tracking ERAS compliance and displaying predictive analytics. Clin Nutr ESPEN. 2016 Apr;12:e34. doi: 10.1016/j.clnesp.2016.02.016. Epub 2016 Apr 1. PubMed PMID: 28531678.; 4: Cochran A, Murphy K, Kirks RC, Barnes TE, Iannitti DA, Martinie JB, Vrochides D. Prediction of postoperative outcomes after open major hepatectomy: Developing customised, procedure-specific predictive risk metrics. Clin Nutr ESPEN. 2016 Apr;12:e33. doi: 10.1016/j.clnesp.2016.02.013. Epub 2016 Apr 1. PubMed PMID: 28531676.; 5: Cochran A, Murphy K, Kirks RC, Barnes TE, Iannitti DA, Martinie JB, Vrochides D. Developing and validating predictive customised risk metrics to predict postoperative outcomes after pancreaticoduodenectomy. Clin Nutr ESPEN. 2016 Apr;12:e32. doi: 10.1016/j.clnesp.2016.02.009. Epub 2016 Apr 1. PubMed PMID: 28531672.; 6: Kelgiorgi D, Dervenis C. Pancreatic neuroendocrine tumors: the basics, the gray zone, and the target. F1000Res. 2017 May 10;6:663. doi: 10.12688/f1000research.10188.1. eCollection 2017. Review. PubMed PMID: 28529726; PubMed Central PMCID: PMC5428491.; 7: Adair A. Bariatric surgery for the obese patients undergoing liver transplantation: the case for. HPB (Oxford). 2017 May 17. pii: S1365-182X(17)30558-0. doi: 10.1016/j.hpb.2017.02.446. [Epub ahead of print] PubMed PMID: 28528269.; 8: Blakely K, Karanicolas PJ, Wright FC, Gotlib Conn L. Optimistic honesty: understanding surgeon and patient perspectives on hopeful communication in pancreatic cancer care. HPB (Oxford). 2017 May 17. pii: S1365-182X(17)30557-9. doi: 10.1016/j.hpb.2017.04.001. [Epub ahead of print] PubMed PMID: 28528268.; 9: Clarke CN, Choi H, Hou P, Davis CH, Ma J, Rashid A, Vauthey JN, Aloia TA. Using MRI to non-invasively and accurately quantify preoperative hepatic steatosis. HPB (Oxford). 2017 May 17. pii: S1365-182X(17)30570-1. doi: 10.1016/j.hpb.2017.04.009. [Epub ahead of print] PubMed PMID: 28528267.; 10: Petrushnko W, Gundara JS, De Reuver PR, O'Grady G, Samra JS, Mittal A. Response to Altman et al. HPB (Oxford). 2017 May 17. pii: S1365-182X(17)30544-0. doi: 10.1016/j.hpb.2017.03.008. [Epub ahead of print] PubMed PMID: 28528266.; 11: Gordon-Weeks A, Samarendra H, de Bono J, Soonawalla Z, Silva M. Surgeons opinions of legal practice in bile duct injury following cholecystectomy. HPB (Oxford). 2017 May 17. pii: S1365-182X(17)30573-7. doi: 10.1016/j.hpb.2017.04.012. [Epub ahead of print] PubMed PMID: 28526400.; 12: Halle-Smith JM, Vinuela E, Brown RM, Hodson J, Zia Z, Bramhall SR, Marudanayagam R, Sutcliffe RP, Mirza DF, Muiesan P, Isaac J, Roberts KJ. A comparative study of risk factors for pancreatic fistula after pancreatoduodenectomy or distal pancreatectomy. HPB (Oxford). 2017 May 15. pii: S1365-182X(17)30574-9. doi: 10.1016/j.hpb.2017.04.013. [Epub ahead of print] PubMed PMID: 28522378.; 13: Krige J, Nicol A, Navsaria P. Managing grade 5 pancreatic injuries-Think smart, act smart, and call in the pancreatic cavalry early. J Trauma Acute Care Surg. 2017 Jun;82(6):1187-1188. doi: 10.1097/TA.0000000000001459. PubMed PMID: 28520690.; 14: Graversen M, Detlefsen S, Bjerregaard JK, Pfeiffer P, Mortensen MB. Peritoneal metastasis from pancreatic cancer treated with pressurized intraperitoneal aerosol chemotherapy (PIPAC). Clin Exp Metastasis. 2017 May 17. doi: 10.1007/s10585-017-9849-7. [Epub ahead of print] PubMed PMID: 28516306.; 15: Frigerio I, Regi P, Giardino A, Scopelliti F, Girelli R, Bassi C, Gobbo S, Martini PT, Capelli P, D'Onofrio M, Malleo G, Maggino L, Viviani E, Butturini G. Downstaging in Stage IV Pancreatic Cancer: A New Population Eligible for Surgery? Ann Surg Oncol. 2017 May 17. doi: 10.1245/s10434-017-5885-4. [Epub ahead of print] PubMed PMID: 28516291.; 16: Sureka B, Rastogi A, Bihari C, Bharathy KGS, Sood V, Alam S. Imaging in ductal plate malformations. Indian J Radiol Imaging. 2017 Jan-Mar;27(1):6-12. doi: 10.4103/0971-3026.202966. PubMed PMID: 28515578; PubMed Central PMCID: PMC5385778.; 17: Feng X, Su Y, Zheng S, Xia F, Ma K, Yan J, Li X, Tang W, Wang S, Bie P, Dong J. A double blinded prospective randomized trial comparing the effect of anatomic versus non-anatomic resection on hepatocellular carcinoma recurrence. HPB (Oxford). 2017 May 9. pii: S1365-182X(17)30571-3. doi: 10.1016/j.hpb.2017.04.010. [Epub ahead of print] PubMed PMID: 28499749.; 18: Azoulay D, Bhangui P, Pascal G, Salloum C, Andreani P, Ichai P, Saliba F, Lim C. The impact of expanded indications on short-term outcomes for resection of malignant tumours of the liver over a 30 year period. HPB (Oxford). 2017 May 8. pii: S1365-182X(17)30566-X. doi: 10.1016/j.hpb.2017.04.005. [Epub ahead of print] PubMed PMID: 28495439.; 19: Bezinover D, Reeder E, Aziz F, Saner F, McQuillan P, Kadry Z, Riley T, Guvakov D, Janicki PK. African Americans have a lower prevalence of portal vein thrombosis at the time of liver transplantation. HPB (Oxford). 2017 May 8. pii: S1365-182X(17)30560-9. doi: 10.1016/j.hpb.2017.04.002. [Epub ahead of print] PubMed PMID: 28495438.; 20: Lordan JT, Roberts JK, Hodson J, Isaac J, Muiesan P, Mirza DF, Marudanayagam R, Sutcliffe RP. Case-controlled study comparing peri-operative and cancer-related outcomes after major hepatectomy and parenchymal sparing hepatectomy for metastatic colorectal cancer. HPB (Oxford). 2017 May 9. pii: S1365-182X(17)30568-3. doi: 10.1016/j.hpb.2017.04.007. [Epub ahead of print] PubMed PMID: 28495437.
• Last Modified: Aug 20 2021